Cas no 2172125-21-0 (3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid)

• Product Name: 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid
• CAS No: 2172125-21-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5865725
• PubChem ID: 165517869
• Update Time: 2025-05-30

3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid
• 3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylpropanoic acid
• EN300-1509483
• 2172125-21-0

• Inchi： 1S/C28H34N2O5/c1-3-30(17-19(2)26(32)33)25(31)16-28(14-8-9-15-28)29-27(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24H,3,8-9,14-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： PPLDCHCPWXSGLG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(CC)CC(C(=O)O)C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylpropanoic acid

3-{N-Ethyl-2-[{(9H-Fluoren-9-yl)methoxycarbonyl}amino]cyclopentylacetamido}-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172125-21-0, named 3-{N-Ethyl-2-[{(9H-Fluoren-9-yl)methoxycarbonyl}amino]cyclopentylacetamido}-2-methylpropanoic Acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and an ethyl substituent. These structural features make it a valuable tool in peptide synthesis and drug delivery systems.

Recent advancements in chemical synthesis have highlighted the importance of Fmoc-based protecting groups in peptide chemistry. The Fmoc group, as seen in this compound, is widely used for its stability during peptide bond formation and ease of removal under mild acidic conditions. This makes the compound an ideal candidate for applications in solid-phase peptide synthesis (SPPS), where precise control over the synthesis process is crucial.

The presence of the cyclopentane ring introduces rigidity and stability to the molecule, enhancing its pharmacokinetic properties. This structural feature has been shown to improve the bioavailability of drugs in preclinical studies. Furthermore, the ethyl substituent contributes to the hydrophobicity of the molecule, which can be advantageous in designing drugs with enhanced membrane permeability.

Recent research has also focused on the potential of this compound as a building block for constructing bioconjugates. The ability to modify the molecule's functional groups allows for the creation of targeted drug delivery systems, such as antibody-drug conjugates (ADCs) or nanoparticles. These systems are designed to deliver therapeutic agents directly to specific tissues or cells, minimizing systemic toxicity and improving treatment efficacy.

In addition to its synthetic applications, this compound has shown promise in biological studies. Its interaction with cellular receptors and enzymes has been investigated using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its potential as a lead compound for drug development.

The development of efficient synthetic routes for this compound has been a focus of recent research efforts. Novel methodologies involving catalytic asymmetric synthesis and click chemistry have been explored to enhance yield and purity. These advancements are critical for scaling up production to meet the demands of preclinical and clinical trials.

Moreover, computational chemistry tools have been employed to predict the compound's behavior in various biological systems. Molecular docking studies have revealed potential binding modes with target proteins, providing valuable information for optimizing its therapeutic profile.

In conclusion, 3-{N-Ethyl-2-[{(9H-Fluoren-9-yl)methoxycarbonyl}amino]cyclopentylacetamido}-2-methylpropanoic Acid represents a versatile platform for chemical innovation. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing drug discovery and development.